Cas no 1235386-69-2 (5-chloro-N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-2-methoxybenzene-1-sulfonamide)

• Product Name: 5-chloro-N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-2-methoxybenzene-1-sulfonamide
• CAS No: 1235386-69-2
• MF: C₂₀H₂₂ClFN₂O₄S
• MW: 440.916086673737
• CID: 6542454
• PubChem ID: 49686831
• Update Time: 2025-07-21

5-chloro-N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-2-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-2-methoxybenzene-1-sulfonamide
• F5017-3881
• 5-chloro-N-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)-2-methoxybenzenesulfonamide
• 5-chloro-N-{[1-(2-fluorobenzoyl)piperidin-4-yl]methyl}-2-methoxybenzene-1-sulfonamide
• 5-chloro-N-[[1-(2-fluorobenzoyl)piperidin-4-yl]methyl]-2-methoxybenzenesulfonamide
• VU0630024-1
• 1235386-69-2
• AKOS024490532

• Inchi： 1S/C20H22ClFN2O4S/c1-28-18-7-6-15(21)12-19(18)29(26,27)23-13-14-8-10-24(11-9-14)20(25)16-4-2-3-5-17(16)22/h2-7,12,14,23H,8-11,13H2,1H3
• InChI Key： FEWVZGXJFDGIAH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)S(NCC1CCN(C(C2C=CC=CC=2F)=O)CC1)(=O)=O)OC

Computed Properties

• Exact Mass: 440.0972842g/mol
• Monoisotopic Mass: 440.0972842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 651
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on 5-chloro-N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-2-methoxybenzene-1-sulfonamide

Recent Advances in the Study of 5-chloro-N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-2-methoxybenzene-1-sulfonamide (CAS: 1235386-69-2)

The compound 5-chloro-N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-2-methoxybenzene-1-sulfonamide (CAS: 1235386-69-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 5-chloro-N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-2-methoxybenzene-1-sulfonamide to enhance its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques, such as molecular docking and quantitative structure-activity relationship (QSAR) analysis, to predict the compound's interactions with various biological targets. These studies have identified potential binding sites and highlighted the compound's affinity for specific enzymes and receptors involved in disease pathways.

In vitro and in vivo experiments have demonstrated the compound's efficacy in modulating key biological processes. For instance, one study reported that 5-chloro-N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-2-methoxybenzene-1-sulfonamide exhibits potent inhibitory activity against certain kinases implicated in inflammatory and oncogenic signaling pathways. The compound's ability to cross the blood-brain barrier has also been investigated, suggesting its potential utility in treating neurological disorders.

Pharmacokinetic studies have revealed favorable absorption and distribution profiles for this compound, with moderate metabolic stability and acceptable toxicity levels in preclinical models. However, challenges remain in optimizing its pharmacokinetic properties to minimize off-target effects and improve therapeutic efficacy. Researchers are exploring various formulation strategies, including nanoparticle-based delivery systems, to address these limitations.

The structural uniqueness of 5-chloro-N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-2-methoxybenzene-1-sulfonamide, characterized by its fluorobenzoyl and sulfonamide moieties, has inspired the design of novel analogs with enhanced pharmacological properties. Recent publications have detailed the synthesis of these analogs and their comparative evaluation in biological assays. These efforts aim to identify lead compounds with improved potency, selectivity, and safety profiles.

In conclusion, the ongoing research on 5-chloro-N-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-2-methoxybenzene-1-sulfonamide underscores its potential as a versatile scaffold for drug development. While significant progress has been made in understanding its biological activities, further studies are needed to fully exploit its therapeutic potential. The integration of multidisciplinary approaches, including synthetic chemistry, computational biology, and translational research, will be crucial in advancing this compound toward clinical applications.